Cas no 95558-32-0 (1-benzyl-4-(4-methylbenzenesulfonyl)piperazine)

1-Benzyl-4-(4-methylbenzenesulfonyl)piperazine is a synthetic organic compound featuring a piperazine core substituted with a benzyl group and a 4-methylbenzenesulfonyl moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzenesulfonyl group enhances stability and modulates electronic properties, while the benzyl substituent offers flexibility for further functionalization. Its well-defined molecular architecture ensures consistency in reactions, particularly in the development of biologically active compounds. The compound is typically utilized in research settings for the preparation of derivatives with potential therapeutic applications. High purity and precise structural characteristics make it suitable for controlled synthetic pathways.

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine structure

95558-32-0 structure

Product Name:1-benzyl-4-(4-methylbenzenesulfonyl)piperazine

CAS No:95558-32-0

MF:C₁₈H₂₂N₂O₂S

MW:330.444483280182

CID:3067506

PubChem ID:703908

Update Time:2025-06-07

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-4-[(4-methylphenyl)sulfonyl]piperazine
- Oprea1_684897
- STK147236
- AG-205/37007193
- Z45509580
- AKOS000541390
- MLS001182148
- 1-benzyl-4-tosylpiperazine
- HMS2870M22
- Oprea1_498990
- CHEMBL256796
- 1-benzyl-4-(4-methylphenyl)sulfonylpiperazine
- HMS561G11
- SR-01000516175-1
- UPCMLD0ENAT5941579:001
- SR-01000516175
- CCG-54816
- DTXSID701332409
- Maybridge1_007007
- SMR000567926
- SCHEMBL19991949
- SR-01000516175-2
- F0777-0866
- 95558-32-0
- 1-benzyl-4-(4-methylbenzenesulfonyl)piperazine
- Inchi： 1S/C18H22N2O2S/c1-16-7-9-18(10-8-16)23(21,22)20-13-11-19(12-14-20)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
- InChI Key： AVLMRGRKHPZMGH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

Exact Mass: 330.14019912Da
Monoisotopic Mass: 330.14019912Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 49Å²

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0777-0866-2μmol	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0777-0866-5μmol	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0777-0866-10μmol	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0777-0866-1mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0777-0866-2mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0777-0866-3mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0777-0866-4mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0777-0866-5mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0777-0866-10mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	10mg	$79.0	2023-07-28
Life Chemicals	F0777-0866-15mg	1-benzyl-4-(4-methylbenzenesulfonyl)piperazine	95558-32-0	90%+	15mg	$89.0	2023-07-28

1-benzyl-4-(4-methylbenzenesulfonyl)piperazine Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

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